1-Isopropyl-1H-imidazole-2-carbaldehyde
Cat. No. B1336443
M. Wt: 138.17 g/mol
InChI Key: WAEJIEIBRIUGNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07354934B2
Procedure details
A solution of the imidazole (890 mg, 8.08 mmol) in THF (10 mL) under nitrogen was cooled to −78° C. and n-BuLi (2.5M in hexanes, 4.5 mL, 11.3 mmol) was added. The bright yellow solution was stirred at 0° C. for 25 minutes, then DMF (1.5 mL, 19 mmol) was added. The reaction was stirred at room temperature for one hour, then was quenched by the addition of saturated aqueous NH4Cl (10 mL). The layers were separated and the aqueous solution was extracted with EtAOc (10 mL×2). The combined organic solution was dried (Na2SO4), filtered and concentrated under reduced pressure. Purification by flash column chromatography on silica (hexane/EtOAc, 1:1) gave the aldehyde as a pale yellow solid (731 mg, 5.29 mmol, 65%). 1H NMR (CDCl3) δ 1.46 (d, 6H, J=6.6 Hz), 5.46 (septet, 1H, J=6.8 Hz), 7.29 (s, 1H), 7.31 (s, 1H), 9.81 (s, 1H).
Identifiers
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REACTION_CXSMILES
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[NH:1]1[CH:5]=[CH:4][N:3]=[CH:2]1.[Li][CH2:7][CH2:8][CH2:9]C.CN([CH:14]=[O:15])C>C1COCC1>[CH:8]([N:1]1[CH:5]=[CH:4][N:3]=[C:2]1[CH:14]=[O:15])([CH3:9])[CH3:7]
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Inputs
Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The bright yellow solution was stirred at 0° C. for 25 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The reaction was stirred at room temperature for one hour
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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was quenched by the addition of saturated aqueous NH4Cl (10 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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The layers were separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous solution was extracted with EtAOc (10 mL×2)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic solution was dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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Purification by flash column chromatography on silica (hexane/EtOAc, 1:1)
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Outcomes
Product
Details
Reaction Time |
25 min |
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Name
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Type
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product
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Smiles
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C(C)(C)N1C(=NC=C1)C=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 5.29 mmol | |
| AMOUNT: MASS | 731 mg | |
| YIELD: PERCENTYIELD | 65% | |
| YIELD: CALCULATEDPERCENTYIELD | 65.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
